Cas no 2229375-97-5 (2-hydroxy-2-(5-nitropyridin-2-yl)acetic acid)

• Product Name: 2-hydroxy-2-(5-nitropyridin-2-yl)acetic acid
• CAS No: 2229375-97-5
• MF: C₇H₆N₂O₅
• MW: 198.13294172287
• CID: 6287001
• PubChem ID: 165832387
• Update Time: 2025-05-23

2-hydroxy-2-(5-nitropyridin-2-yl)acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-hydroxy-2-(5-nitropyridin-2-yl)acetic acid
• EN300-1732558
• 2229375-97-5

• Inchi： 1S/C7H6N2O5/c10-6(7(11)12)5-2-1-4(3-8-5)9(13)14/h1-3,6,10H,(H,11,12)
• InChI Key： LEAULKZZWJSBHL-UHFFFAOYSA-N
• SMILES： OC(C(=O)O)C1C=CC(=CN=1)[N+](=O)[O-]

Computed Properties

• Exact Mass: 198.02767130g/mol
• Monoisotopic Mass: 198.02767130g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 239
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.4
• Topological Polar Surface Area: 116Ų

Additional information on 2-hydroxy-2-(5-nitropyridin-2-yl)acetic acid

Comprehensive Overview of 2-hydroxy-2-(5-nitropyridin-2-yl)acetic acid (CAS No. 2229375-97-5)

2-hydroxy-2-(5-nitropyridin-2-yl)acetic acid (CAS No. 2229375-97-5) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This compound, characterized by its unique nitropyridine and hydroxyacetic acid moieties, exhibits versatile applications in drug discovery, agrochemicals, and material science. Its molecular structure, featuring a 5-nitropyridin-2-yl group, makes it a valuable intermediate for synthesizing bioactive molecules. Researchers are particularly interested in its potential as a building block for designing novel enzyme inhibitors and antioxidants, aligning with current trends in precision medicine and sustainable chemistry.

The growing demand for nitrogen-containing heterocycles like 2-hydroxy-2-(5-nitropyridin-2-yl)acetic acid reflects the broader shift toward green synthesis and catalysis. In recent years, the compound has been explored for its role in photocatalysis and biodegradable materials, addressing environmental concerns. Its nitro group and carboxylic acid functionality enable diverse chemical modifications, making it a hotspot for structure-activity relationship (SAR) studies. As the pharmaceutical industry prioritizes fragment-based drug design, this compound’s relevance continues to rise, especially in targeting oxidative stress-related diseases.

From a synthetic perspective, CAS No. 2229375-97-5 is often synthesized via nitration reactions or Pd-catalyzed cross-coupling, methods that align with the push for atom-efficient protocols. Analytical techniques such as HPLC, NMR, and mass spectrometry are critical for verifying its purity, a key concern for industries adhering to Good Manufacturing Practices (GMP). The compound’s stability under varying pH conditions also makes it suitable for formulation development, a topic frequently searched by professionals in pharmaceutical excipients and drug delivery systems.

Beyond pharmaceuticals, 2-hydroxy-2-(5-nitropyridin-2-yl)acetic acid is investigated for its chelating properties, relevant to metal ion scavenging in wastewater treatment. This aligns with global interest in environmental remediation and circular economy principles. Its potential as a ligand in coordination chemistry further expands its utility in nanomaterial synthesis, a trending area in nanotechnology forums and academic queries.

In summary, CAS No. 2229375-97-5 represents a multifaceted compound bridging medicinal chemistry, environmental science, and advanced materials. Its adaptability to high-throughput screening and computational modeling positions it at the forefront of innovative research, answering pressing questions in drug development and sustainability. As industries seek eco-friendly alternatives, this compound’s profile is poised to grow, driven by its synthetic versatility and multidisciplinary applications.